Cas no 612833-45-1 (Ethyl 5-iodo-2-methylbenzoate)

Ethyl 5-iodo-2-methylbenzoate is a versatile organic compound with a unique structure. Its iodo-substituted benzene ring confers distinct physical and chemical properties, making it a valuable intermediate in organic synthesis. This compound offers high purity and stability, suitable for various applications in pharmaceutical, agrochemical, and materials science research.
Ethyl 5-iodo-2-methylbenzoate structure
Ethyl 5-iodo-2-methylbenzoate structure
Product Name:Ethyl 5-iodo-2-methylbenzoate
CAS No:612833-45-1
MF:C10H11IO2
MW:290.097615480423
MDL:MFCD11112849
CID:1037387
PubChem ID:44829046
Update Time:2025-07-20

Ethyl 5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-iodo-2-methylbenzoate
    • 5-iodo-2-methylBenzoic acid ethyl ester
    • AS02168
    • CTK8E2431
    • ethyl 5-iodanyl-2-methyl-benzoate
    • SBB068165
    • SureCN4149582
    • AKOS015843500
    • DTXSID80661133
    • 5-iodo-2-methyl-benzoic acid ethyl ester
    • 612833-45-1
    • A833144
    • KIXOYKIVPNXTDY-UHFFFAOYSA-N
    • Ethyl5-iodo-2-methylbenzoate
    • SCHEMBL4149582
    • MFCD11112849
    • AS-42973
    • DB-072928
    • CS-0096412
    • MDL： MFCD11112849
    • Inchi： 1S/C10H11IO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
    • InChI Key： KIXOYKIVPNXTDY-UHFFFAOYSA-N
    • SMILES： IC1C=CC(C)=C(C(=O)OCC)C=1

Computed Properties

  • Exact Mass: 289.97993
  • Monoisotopic Mass: 289.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.592
  • Boiling Point: 305.974°C at 760 mmHg
  • Flash Point: 138.849°C
  • Refractive Index: 1.577
  • PSA: 26.3

Ethyl 5-iodo-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153250-5g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 95%
5g
 $373 2021-06-17
Alichem
A019092775-1g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 95%
1g
 $227.46 2023-09-01
Alichem
A019092775-5g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 95%
5g
 $689.07 2023-09-01
Chemenu
CM153250-5g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 95%
5g
 $141 2023-01-09
abcr
AB449995-1 g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1
1g
 €168.70 2022-06-02
abcr
AB449995-5 g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1
5g
 €384.60 2022-06-02
eNovation Chemicals LLC
D960033-5g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 97%
5g
 $120 2024-06-06
eNovation Chemicals LLC
D960033-10g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 97%
10g
 $220 2023-09-01
Chemenu
CM153250-10g
Ethyl 5-iodo-2-methylbenzoate
 612833-45-1 95%
10g
 $247 2023-01-09
abcr
AB449995-250mg
Ethyl 5-iodo-2-methylbenzoate; .
 612833-45-1
250mg
 €74.40 2024-04-17

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